N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[[4-(2-methylpropyl)-5-pyridin-3-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H23N5OS/c1-14(2)12-25-19(16-8-6-10-21-11-16)23-24-20(25)27-13-18(26)22-17-9-5-4-7-15(17)3/h4-11,14H,12-13H2,1-3H3,(H,22,26)
• InChI Key: ZHLJWAFTZOUCSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2CC(C)C)C3=CN=CC=C3
• Molecular Formula: C20H23N5OS
• Molecular Weight: 381.5 g/mol

Description

N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound that belongs to the class of triazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multiple steps, starting from readily available starting materials. The general synthetic route may include:

Formation of the Triazole Ring: This can be achieved through a cyclization reaction involving hydrazine derivatives and appropriate nitriles under acidic or basic conditions.

Introduction of the Pyridine Ring: This step may involve a coupling reaction, such as a Suzuki or Heck reaction, to introduce the pyridine moiety.

Attachment of the Sulfanyl Group: The sulfanyl group can be introduced through a nucleophilic substitution reaction using thiols or disulfides.

Final Acetamide Formation: The final step involves the formation of the acetamide group through an amidation reaction using acyl chlorides or anhydrides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) under mild conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Halogenating agents, nitrating agents, or alkylating agents under appropriate conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Dihydrotriazoles.

Substitution: Halogenated, nitrated, or alkylated derivatives.

Scientific Research Applications

Chemistry

Catalysis: Triazole derivatives are often used as ligands in coordination chemistry and catalysis.

Material Science: These compounds can be used in the synthesis of polymers and other advanced materials.

Biology

Antimicrobial Agents: Triazole derivatives are known for their antimicrobial properties and are studied for potential use as antibiotics or antifungal agents.

Enzyme Inhibitors: These compounds can act as inhibitors for various enzymes, making them potential candidates for drug development.

Medicine

Anticancer Agents: Some triazole derivatives have shown promise as anticancer agents due to their ability to inhibit cell proliferation.

Anti-inflammatory Agents: These compounds can also exhibit anti-inflammatory properties.

Industry

Agriculture: Triazole derivatives are used in the development of pesticides and herbicides.

Pharmaceuticals: These compounds are used in the synthesis of various pharmaceutical drugs.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide would depend on its specific application. Generally, triazole derivatives exert their effects by interacting with specific molecular targets, such as enzymes or receptors, and modulating their activity. This can involve:

Inhibition of Enzyme Activity: By binding to the active site of an enzyme, the compound can prevent substrate binding and subsequent catalytic activity.

Receptor Modulation: The compound can bind to receptors on cell surfaces, altering signal transduction pathways and cellular responses.

Comparison with Similar Compounds

Similar Compounds

Fluconazole: A triazole antifungal agent.

Itraconazole: Another triazole antifungal agent.

Voriconazole: A triazole derivative used as an antifungal medication.

Uniqueness

N-(2-methylphenyl)-2-{[4-(2-methylpropyl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is unique due to its specific structural features, such as the presence of both a pyridine ring and a sulfanyl group, which may confer distinct biological activities and chemical reactivity compared to other triazole derivatives.